2,3,4,5,6-Pentafluorophenyl 2-fluorobenzenesulfonate
Description
2,3,4,5,6-Pentafluorophenyl 2-fluorobenzenesulfonate is a chemical compound with the molecular formula C12H4F6O3S and a molecular weight of 342.21 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string: C1=CC=C(C(=C1)F)S(=O)(=O)OC2=C(C(=C(C(=C2F)F)F)F)F .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 342.21 . More specific properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Organic Synthesis and Catalysis
2,3,4,5,6-Pentafluorophenyl 2-fluorobenzenesulfonate serves as a key intermediate in the synthesis of complex fluorinated compounds. For instance, it has been utilized in the preparation of new 4-pentafluorosulfanyl and 4-perfluoroalkylthio derivatives of chloro-nitrobenzenes, highlighting its role in introducing fluorine-containing groups to aromatic rings, thereby modifying their electronic properties and reactivity (Sipyagin et al., 2004). Such modifications are crucial for developing new materials and pharmaceuticals with enhanced properties.
Material Science and Polymer Chemistry
In material science, this compound is employed in the synthesis of novel polymeric materials. For example, it has been used to create sulfonated poly(arylene ether) copolymers for proton exchange membranes in fuel cells, demonstrating its potential to improve the thermal and chemical stability of polymeric materials (Jeong et al., 2009). These advancements are crucial for the development of more efficient and durable energy storage and conversion devices.
Biochemistry and Pharmaceutical Chemistry
In biochemistry and pharmaceutical chemistry, the fluorination of aromatic compounds, including those derived from this compound, plays a significant role in drug discovery and development. Fluorinated compounds often exhibit enhanced metabolic stability, bioavailability, and binding affinity to biological targets. For example, fluorinated analogs of known drugs can be synthesized to improve their pharmacological profiles, illustrating the compound's importance in medicinal chemistry (Hatfield et al., 2013).
properties
IUPAC Name |
(2,3,4,5,6-pentafluorophenyl) 2-fluorobenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H4F6O3S/c13-5-3-1-2-4-6(5)22(19,20)21-12-10(17)8(15)7(14)9(16)11(12)18/h1-4H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRQCKDZJCUZYPX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)F)S(=O)(=O)OC2=C(C(=C(C(=C2F)F)F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H4F6O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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